Cas no 2098078-16-9 (N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine)

• Product Name: N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2098078-16-9
• MF: C₉H₁₀F₃N₃
• MW: 217.19101190567
• CID: 5048486
• Update Time: 2025-05-30

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine
• N-methyl-1-[1-prop-2-ynyl-3-(trifluoromethyl)pyrazol-4-yl]methanamine
• N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C9H10F3N3/c1-3-4-15-6-7(5-13-2)8(14-15)9(10,11)12/h1,6,13H,4-5H2,2H3
• InChI Key： PZUAUWSGPPWWCA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CC#C)N=1)CNC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 0.7
• Topological Polar Surface Area: 29.8

Additional information on N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine: A Comprehensive Overview

N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine, also known by its CAS number 2098078-16-9, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyrazole ring substituted with a trifluoromethyl group, a propargyl group, and an N-methyl group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The molecular structure of this compound is particularly interesting due to the presence of the pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern on the pyrazole ring plays a crucial role in determining its chemical reactivity and physical properties. The trifluoromethyl group attached to the pyrazole ring introduces electron-withdrawing effects, which can enhance the electrophilic character of the molecule. This makes it an excellent candidate for various electrophilic substitution reactions.

One of the most notable features of this compound is its ability to undergo click chemistry reactions, particularly azide–alkyne cycloaddition (CuAAC). The propargyl group present in the molecule serves as an excellent alkyne component in such reactions, enabling the formation of stable triazole linkages. This property has made it a valuable reagent in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique combination of functional groups allows for precise control over pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers have explored its use as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable covalent bonds through click chemistry has been leveraged in the synthesis of cross-linked polymers and self-healing materials. These materials exhibit enhanced mechanical properties and durability, making them suitable for use in harsh environmental conditions.

The synthesis of N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine typically involves multi-step organic reactions. The starting material is often a substituted pyrazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into its molecular structure and purity, ensuring high-quality standards for its use in research and industrial applications.

In conclusion, N-Methyl-1-(1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazol-4-y)l)methanamine is a versatile and valuable compound with wide-ranging applications in chemistry and materials science. Its unique molecular structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research.